Cas no 2411178-78-2 ((1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2411178-78-2
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 6143873
• PubChem ID: 146049148
• Update Time: 2025-10-18

(1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid
• EN300-7542872
• 2411178-78-2
• rac-(1R,2S)-2-(difluoromethyl)-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C6H8F2O2/c1-6(5(7)8)2-3(6)4(9)10/h3,5H,2H2,1H3,(H,9,10)/t3-,6-/m0/s1
• InChI Key： MNXQTVZTEQQCRH-DZSWIPIPSA-N
• SMILES： FC([C@@]1(C)C[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid

(1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2411178-78-2): An Overview of a Promising Compound in Modern Chemistry

(1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2411178-78-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive difluoromethyl and methylcyclopropane moieties, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid is particularly noteworthy due to its chirality and the presence of fluorine atoms. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The chiral centers at the 1 and 2 positions of the cyclopropane ring further add to the complexity and potential utility of this compound.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can enhance the metabolic stability, lipophilicity, and bioavailability of drug candidates, making them attractive for pharmaceutical applications. The presence of the difluoromethyl group in (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid suggests that it may possess similar advantages.

Research on (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid has also focused on its potential as a building block in organic synthesis. The cyclopropane ring and the carboxylic acid functional group provide multiple points of reactivity that can be exploited for the synthesis of more complex molecules. For example, the carboxylic acid group can be readily converted into esters, amides, or other derivatives using standard chemical transformations.

One of the key areas where (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid has shown promise is in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structures exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. For instance, fluorinated cyclopropanes have been shown to inhibit specific enzymes involved in cancer progression and inflammatory responses.

The synthetic accessibility of (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid is another factor contributing to its appeal in research and development. Several efficient synthetic routes have been reported for the preparation of this compound, including asymmetric synthesis methods that ensure high enantiopurity. These synthetic strategies not only facilitate large-scale production but also enable the preparation of closely related analogs for structure-activity relationship (SAR) studies.

In addition to its potential as a drug candidate or synthetic intermediate, (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid has also been investigated for its use in materials science. The unique electronic properties conferred by the fluorine atoms make it a suitable candidate for applications in polymer chemistry and nanotechnology. For example, fluorinated cyclopropanes have been used to modify the surface properties of materials, enhancing their hydrophobicity or biocompatibility.

The environmental impact of compounds like (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and toxicity profiles of such compounds to ensure their safety for both human health and the environment. Preliminary data suggest that this compound exhibits favorable environmental properties, making it a viable option for various applications.

In conclusion, (1R,2S)-2-(Difluoromethyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2411178-78-2) represents a promising compound with a wide range of potential applications in chemistry and related fields. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.